Cas no 311318-18-0 (<br>2-Amino-4-(4-chloro-phenyl)-1-(3-nitro-phenyl)-5-oxo-1,4,5,6,7,8-hexahydro- quinoline-3-carbonitrile)

• Product name: <br>2-Amino-4-(4-chloro-phenyl)-1-(3-nitro-phenyl)-5-oxo-1,4,5,6,7,8-hexahydro- quinoline-3-carbonitrile
• CAS No: 311318-18-0
• MF: C₂₂H₁₇ClN₄O₃
• MW: 420.848383665085
• CID: 3050030
• PubChem ID: 4355794

<br>2-Amino-4-(4-chloro-phenyl)-1-(3-nitro-phenyl)-5-oxo-1,4,5,6,7,8-hexahydro- quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-chloro-phenyl)-1-(3-nitro-phenyl)-5-oxo-1,4,5,6,7,8-hexahydro- quinoline-3-carbonitrile
• 648-119-2
• 2-amino-4-(4-chlorophenyl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
• SR-01000514580-1
• 2-amino-4-(4-chlorophenyl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
• Oprea1_477878
• AKOS022013698
• 2-amino-4-(4-chlorophenyl)-1-{3-nitrophenyl}-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
• SR-01000514580
• 311318-18-0
• 2-amino-4-(4-chlorophenyl)-1-(3-nitrophenyl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• AG-205/10431012
• AKOS001712895
• STK754552

• Inchi： InChI=1S/C22H17ClN4O3/c23-14-9-7-13(8-10-14)20-17(12-24)22(25)26(18-5-2-6-19(28)21(18)20)15-3-1-4-16(11-15)27(29)30/h1,3-4,7-11,20H,2,5-6,25H2
• InChI Key： COMKBWWFRCFRIJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 420.0989181Da
• Monoisotopic Mass: 420.0989181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų